Cas no 2680854-53-7 (2-Methyl-2-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 2-Methyl-2-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680854-53-7
• MF: C₁₂H₁₂F₃NO₃
• MW: 275.223793983459
• CID: 6382059
• PubChem ID: 165916862
• Update Time: 2025-06-11

2-Methyl-2-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid
• 2680854-53-7
• EN300-28284342
• 2-Methyl-2-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C12H12F3NO3/c1-11(10(18)19,8-5-3-2-4-6-8)7-16-9(17)12(13,14)15/h2-6H,7H2,1H3,(H,16,17)(H,18,19)
• InChI Key： IXKLJEPZNDDYKX-UHFFFAOYSA-N
• SMILES： FC(C(NCC(C(=O)O)(C)C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 275.07692773g/mol
• Monoisotopic Mass: 275.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Methyl-2-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Analysis of 2-Methyl-2-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680854-53-7)

The compound 2-Methyl-2-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680854-53-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoroacetamido group and a phenyl ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic disorders.

In recent years, the demand for fluorinated compounds like 2-Methyl-2-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid has surged, driven by their enhanced stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound's trifluoroacetamido moiety is particularly noteworthy, as it can influence binding affinity and metabolic resistance, making it a hotspot for innovation in small-molecule therapeutics.

The synthesis of CAS No. 2680854-53-7 involves multi-step organic reactions, including amidation and carboxylation processes. Its propanoic acid backbone provides a versatile platform for further functionalization, enabling researchers to explore diverse derivatives. This adaptability aligns with current trends in fragment-based drug design, where modular building blocks are used to optimize drug-like properties. The compound's methyl and phenyl substituents further contribute to its steric and electronic profile, which is critical for interactions with biological targets.

From an industrial perspective, 2-Methyl-2-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid is gaining attention in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to reduce waste and improve yields, addressing environmental concerns while maintaining cost efficiency. This aligns with broader industry shifts toward eco-friendly chemical production, a topic frequently searched in academic and industrial forums.

Another area of interest is the compound's potential role in peptide mimetics and protease inhibitors. Its structural features mimic natural amino acids, making it a candidate for designing enzyme inhibitors or modulators. This application is particularly relevant given the rising focus on targeted therapies for diseases like diabetes and cancer. The trifluoroacetamido group's electronegativity may also enhance hydrogen bonding interactions, a key factor in molecular recognition.

Analytical characterization of CAS No. 2680854-53-7 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets rigorous quality standards, a critical consideration for regulatory compliance in pharmaceutical development. The growing emphasis on quality-by-design (QbD) principles in drug manufacturing further underscores the importance of robust analytical protocols for intermediates like this.

In summary, 2-Methyl-2-phenyl-3-(2,2,2-trifluoroacetamido)propanoic acid represents a compelling case study in modern chemical innovation. Its applications span drug discovery, agrochemicals, and materials science, reflecting the interdisciplinary nature of contemporary research. As the scientific community continues to explore fluorinated building blocks and sustainable synthesis, this compound is poised to remain a focal point for advancements in molecular design and therapeutic development.